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Disclaimer: The following technical guide is a synthesized overview based on publicly available

data for a bioaugmentation product known as Actizyme. Actizyme is marketed for waste and

wastewater treatment and is not intended for human or animal consumption or therapeutic use.

Consequently, no clinical trial data is available or applicable. The precise microbial and

enzymatic composition is proprietary; this document presents a representative analysis based

on available information.

Introduction
Actizyme is a commercial bioaugmentation product designed to enhance the biological

breakdown of organic waste in various systems, including drains, grease traps, septic systems,

and wastewater treatment facilities.[1][2] It is formulated as a dry, pelletized concentrate

containing a synergistic blend of specific microorganisms and enzymes.[2][3] When hydrated,

the dormant microorganisms become active and, along with the supplemented enzymes,

accelerate the decomposition of complex organic compounds such as proteins, fats, oils,

greases (FOG), carbohydrates, and cellulose.[2][3][4] The primary mechanism of action is the

enhancement of the indigenous microbial population's metabolic activity, leading to improved

waste degradation, odor reduction, and overall system efficiency.[5]
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The exact quantitative composition of Actizyme is proprietary. However, based on product

literature, the core components can be summarized as follows.

Microbial Components
Actizyme's microbial consortium is the foundation of its bio-efficacious action. It is composed

of selectively adapted bacterial strains capable of thriving in both aerobic and anaerobic

environments.[3]

Microbial Component Description
Representative
Concentration (CFU/g)*

Bacillus subtilis spores

A species of gram-positive,

catalase-positive bacteria

known for their ability to

produce a wide array of

enzymes and survive in harsh

environmental conditions

through sporulation.[3][6]

> 5 x 10⁹

Syntrophic Oxidation Bacteria

Consortium

A diverse community of

naturally occurring microbes

that work symbiotically to

break down complex organic

matter. Some formulations may

contain over 70 different

strains.[7]

Not Publicly Disclosed

Note: The CFU/g for Bacillus subtilis is a representative value for similar commercial products

and not a confirmed specification for Actizyme.[8] The diversity of the syntrophic consortium is

emphasized over high plate counts of a few species.[7]

Enzymatic Components
To facilitate the initial rapid breakdown of organic waste, Actizyme is fortified with a blend of

key enzymes.[3][4]
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Enzyme Substrate Function Source Example

Protease Proteins

Hydrolyzes proteins

into smaller peptides

and amino acids.

Bacillus subtilis

Amylase
Starch and

Carbohydrates

Breaks down complex

carbohydrates into

simple sugars.

Bacillus subtilis

Lipase Lipids (Fats and Oils)

Decomposes fats and

oils into fatty acids

and glycerol.

Yeast (e.g., Candida)

Cellulase Cellulose
Degrades cellulose

into glucose.

Fungi (e.g.,

Trichoderma)

Mechanism of Action: A Signaling Pathway
Perspective
Actizyme's efficacy is rooted in the principle of bioaugmentation. The process can be

visualized as a multi-stage workflow.
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Actizyme Mechanism of Action

Initial Phase (Exogenous Action)
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Caption: A diagram illustrating the two-phase mechanism of Actizyme.
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Experimental Protocols
The following are detailed methodologies for the analysis of Actizyme's microbial composition

and the evaluation of its bio-efficacy. These protocols are based on standard methods for

wastewater and bioaugmentation product analysis.

Protocol for Microbial Composition Analysis
This protocol outlines the steps for identifying and quantifying the microbial components of

Actizyme.

Microbial Composition Analysis Workflow
1. Sample Preparation

(1g Actizyme in 99mL sterile saline)

2. Serial Dilution 4. DNA Extraction

3. Plate Counting (CFU)
(Nutrient Agar for total count,
selective media for Bacillus)

Data Interpretation

5. 16S rRNA Gene Sequencing
(for community profiling)

6. Bioinformatic Analysis
(Taxonomic identification)

Click to download full resolution via product page

Caption: Workflow for the analysis of Actizyme's microbial composition.

Methodology:
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Sample Preparation and Serial Dilution:

Aseptically weigh 1 gram of Actizyme pellets.

Suspend the sample in 99 mL of sterile 0.85% saline solution to create a 10⁻² dilution.

Vortex vigorously for 2 minutes to ensure thorough mixing and release of microorganisms.

Perform a series of 10-fold serial dilutions (10⁻³ to 10⁻⁸) in sterile saline.

Plate Counting for Viable Cell Quantification:

Spread-plate 100 µL of each dilution onto Nutrient Agar plates for total aerobic bacterial

count and a selective agar (e.g., Mannitol Egg Yolk Polymyxin Agar) for Bacillus species.

Incubate plates at 30-35°C for 24-48 hours.

Count colonies on plates with 30-300 colonies and calculate the Colony Forming Units per

gram (CFU/g).

DNA Extraction and 16S rRNA Sequencing:

Extract total genomic DNA from the initial 10⁻² suspension using a commercial microbial

DNA extraction kit.

Amplify the V3-V4 hypervariable regions of the 16S rRNA gene using universal primers.

Sequence the amplicons using a high-throughput sequencing platform (e.g., Illumina

MiSeq).

Bioinformatic Analysis:

Process the raw sequencing reads to remove low-quality sequences and chimeras.

Cluster sequences into Operational Taxonomic Units (OTUs) at a 97% similarity threshold.

Assign taxonomy to the OTUs using a reference database (e.g., Greengenes, SILVA).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1166788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyze the relative abundance of different bacterial taxa to characterize the syntrophic

consortium.

Protocol for Bio-Efficacy Evaluation
This protocol is designed to quantify the effectiveness of Actizyme in reducing key wastewater

parameters.

Bio-Efficacy Testing Workflow
1. Prepare Wastewater Simulant

(or collect real wastewater)

2. Set up Bioreactors
(Control and Treatment Groups)

3. Initial Parameter Measurement
(BOD, COD, TSS, FOG)

4. Inoculate Treatment Group
with Actizyme

7. Calculate % Reduction
and Compare Groups

T=0 Data
5. Incubate under Controlled
Conditions (e.g., 25°C, 72h)

6. Final Parameter Measurement

T=final Data
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Caption: A workflow for evaluating the bio-efficacy of Actizyme.

Methodology:

Wastewater Sample and Bioreactor Setup:

Prepare a synthetic wastewater medium with known concentrations of proteins,

carbohydrates, and lipids, or use a homogenized real wastewater sample.

Set up multiple bench-scale bioreactors (e.g., 2L flasks).

Divide the reactors into a control group (wastewater only) and a treatment group

(wastewater + Actizyme).

Dosing and Incubation:

Measure the initial baseline parameters for Biochemical Oxygen Demand (BOD),

Chemical Oxygen Demand (COD), Total Suspended Solids (TSS), and Fats, Oils, and

Grease (FOG) for all reactors.

Dose the treatment reactors with Actizyme according to the manufacturer's recommended

concentration (e.g., 10-50 ppm).

Incubate all reactors under identical conditions (e.g., constant temperature, agitation) for a

specified period (e.g., 24, 48, 72 hours).

Parameter Analysis:

At the end of the incubation period, collect samples from all reactors.

Measure the final BOD, COD, TSS, and FOG concentrations using standard analytical

methods (e.g., EPA-approved methods).

Data Analysis:
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Calculate the percentage reduction for each parameter in both the control and treatment

groups.

Statistically compare the performance of the treatment group against the control to

determine the efficacy of Actizyme.

Conclusion
Actizyme is a bioaugmentation product leveraging a combination of exogenous enzymes and

a consortium of beneficial bacteria, including Bacillus subtilis, to enhance the biodegradation of

organic waste. Its mechanism relies on an initial enzymatic breakdown followed by sustained

microbial activity. While the precise formulation is proprietary, standardized analytical and

efficacy testing protocols can be employed to characterize its composition and performance for

specific applications in waste and wastewater treatment. The data presented in this guide

serves as a technical overview for researchers and professionals interested in the application

of microbial and enzymatic solutions in environmental biotechnology.

Need Custom Synthesis?
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To cite this document: BenchChem. [Actizyme Microbial Composition and Bio-Efficacy: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166788#actizyme-microbial-composition-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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